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An In-depth Technical Guide to 6-Chloro-8-fluoroquinoline (CAS 52200-53-0) for Advanced
Research and Development

Introduction

6-Chloro-8-fluoroquinoline, with the CAS number 52200-53-0, is a halogenated quinoline
derivative of significant interest to the scientific community, particularly those in drug discovery
and materials science. This heterocyclic compound serves as a critical building block in the
synthesis of complex organic molecules. Its structural uniqueness, stemming from the
presence of both chlorine and fluorine substituents on the quinoline core, imparts distinct
chemical properties that are leveraged in the development of high-value products, most notably
in the pharmaceutical industry. The quinoline scaffold itself is a well-established
pharmacophore, and the addition of halogens can significantly influence a molecule's
lipophilicity, metabolic stability, and binding interactions with biological targets. This guide
provides a comprehensive overview of the key properties, synthesis, reactivity, and applications
of 6-chloro-8-fluoroquinoline, tailored for researchers, scientists, and professionals in drug
development.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1488121#bc-rfq
https://www.benchchem.com/product/b1488121/docs?utm_src=pdf-body#6-chloro-8-fluoroquinoline-cas-number-52200-53-0-properties
https://www.benchchem.com/product/b1488121/docs?utm_src=pdf-body#6-chloro-8-fluoroquinoline-cas-number-52200-53-0-properties
https://www.benchchem.com/product/b1488121/docs?utm_src=pdf-body#6-chloro-8-fluoroquinoline-cas-number-52200-53-0-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1488121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical and Computed Properties

6-Chloro-8-fluoroquinoline typically presents as a white to yellow crystalline solid.[1] Its
fundamental properties are summarized in the table below. The computed properties provide
insights into its behavior in biological systems and its suitability for various chemical

transformations.

Property Value Source
Molecular Formula CoHsCIFN [2]
Molecular Weight 181.59 g/mol [3]
Appearance White to yellow crystal [1]
Melting Point 79-81°C [1]
Solubility Soluble in organic solvents [2]
XLogP3 2.8 [3]
Hydrogen Bond Donor Count 0 [3]
Hydrogen Bond Acceptor

C)c;untg p 2 3]
Rotatable Bond Count 0 [3]

Synthesis and Mechanistic Considerations

The synthesis of substituted quinolines can be achieved through several classic organic
reactions. For 6-Chloro-8-fluoroquinoline, a plausible synthetic route would involve a
variation of the Skraup synthesis or the Gould-Jacobs reaction, starting from a suitably
substituted aniline.

Proposed Synthetic Pathway: Skraup Synthesis
Adaptation

The Skraup synthesis is a robust method for constructing the quinoline ring system. A likely
precursor for 6-Chloro-8-fluoroquinoline would be 2-amino-3-chloro-5-fluorophenol or a

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1488121/docs?utm_src=pdf-body#6-chloro-8-fluoroquinoline-cas-number-52200-53-0-properties
https://www.quimicaorganica.org/en/synthesis/1528-synthesis-of-fluoroquinolone-antibiotics.html
https://cymitquimica.com/cas/22319-88-6/?srsltid=AfmBOooJD4IAKGlsR2yWBw9yDAHyQlhprTiF880-JWprqZAFPhDDsOZF
https://www.ossila.com/products/6-chloro-8-fluoroquinoline
https://www.quimicaorganica.org/en/synthesis/1528-synthesis-of-fluoroquinolone-antibiotics.html
https://www.quimicaorganica.org/en/synthesis/1528-synthesis-of-fluoroquinolone-antibiotics.html
https://cymitquimica.com/cas/22319-88-6/?srsltid=AfmBOooJD4IAKGlsR2yWBw9yDAHyQlhprTiF880-JWprqZAFPhDDsOZF
https://www.ossila.com/products/6-chloro-8-fluoroquinoline
https://www.ossila.com/products/6-chloro-8-fluoroquinoline
https://www.ossila.com/products/6-chloro-8-fluoroquinoline
https://www.ossila.com/products/6-chloro-8-fluoroquinoline
https://www.benchchem.com/product/b1488121/docs?utm_src=pdf-body#6-chloro-8-fluoroquinoline-cas-number-52200-53-0-properties
https://www.benchchem.com/product/b1488121/docs?utm_src=pdf-body#6-chloro-8-fluoroquinoline-cas-number-52200-53-0-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1488121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

related aniline derivative. The general principle involves the reaction of an aniline with glycerol,
an oxidizing agent (such as arsenic pentoxide or nitrobenzene), and sulfuric acid. The sulfuric
acid acts as both a catalyst and a dehydrating agent.

@ Sulfuric Acid (Catalyst)

Dehydration

Acrolein (in situ)

Substituted Aniline
(e.g., 4-Chloro-2-fluoroaniline)

Michael Addition

Oxidizing Agent

Cyclization & Dehydration (e.2., Nitrobenzene)

6-Chloro-8-fluoroquinoline

Click to download full resolution via product page

Caption: Synthetic utility of 6-Chloro-8-fluoroquinoline in preparing the core of
fluoroquinolone antibiotics.

Application in Schiff Base Synthesis for Sensing
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This compound is also used to synthesize Schiff bases, which can act as ligands for metal ions.
T[1]he resulting complexes often exhibit fluorescence, making them useful as chemosensors
for metal ion detection. The synthesis involves the condensation of a derivative of 6-Chloro-8-
fluoroquinoline (where the chloro group has been substituted with an amino group) with an
aldehyde.

Experimental Protocol: General Schiff Base Formation

e Dissolve the amino-quinoline derivative (1.0 eq) in a suitable solvent such as ethanol.

Add the desired aldehyde (1.0-1.2 eq) to the solution.

A catalytic amount of an acid, such as acetic acid, can be added to facilitate the reaction.

Reflux the mixture for several hours, monitoring the reaction by TLC.

Upon completion, cool the reaction mixture to allow the Schiff base product to crystallize.

The solid product can be collected by filtration and washed with cold ethanol.

Safety and Handling

As with many halogenated organic compounds, 6-Chloro-8-fluoroquinoline should be
handled with care. Based on data from structurally related compounds, it is likely to be a skin
and eye irritant and may cause respiratory irritation. S[4][5]tandard laboratory safety protocols
should be strictly followed.
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Precaution Recommendation

Safety goggles, chemical-resistant gloves, and a
Personal Protective Equipment (PPE) lab coat are mandatory. Work should be

conducted in a well-ventilated fume hood.

Store in a tightly sealed container in a cool, dry,
and well-ventilated area, away from

Storage ) ) ) o
incompatible materials such as strong oxidizing

agents.

) Dispose of in accordance with local, state, and
Disposal ] )
federal regulations for chemical waste.

Immediately flush with plenty of water for at
First Aid (Eyes) least 15 minutes, lifting upper and lower eyelids.

Seek medical attention.

Immediately wash with soap and water. Remove
First Aid (Skin) contaminated clothing. Seek medical attention if

irritation persists.

Move to fresh air. If not breathing, give artificial
First Aid (Inhalation) respiration. If breathing is difficult, give oxygen.

Seek medical attention.

First Aid (I tion) Do NOT induce vomiting. Rinse mouth with
irst Aid (Ingestion _ ' _ '
water. Seek immediate medical attention.

Conclusion

6-Chloro-8-fluoroquinoline is a valuable and versatile chemical intermediate with significant
applications in medicinal chemistry and materials science. Its unique combination of a quinoline
core with chlorine and fluorine substituents provides a platform for the synthesis of a wide
range of functional molecules, most notably as a key building block for advanced
fluoroquinolone antibiotics. A thorough understanding of its synthesis, reactivity, and handling is
essential for researchers looking to exploit its full potential in the development of novel drugs
and materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-52200-53-0-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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